N-ethyl-3-phenylfuran-2-carboxamide

• IUPAC Name: N-ethyl-3-phenylfuran-2-carboxamide
• InChI: InChI=1S/C13H13NO2/c1-2-14-13(15)12-11(8-9-16-12)10-6-4-3-5-7-10/h3-9H,2H2,1H3,(H,14,15)
• InChI Key: NQDHVFMKIRKGNH-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=CO1)C2=CC=CC=C2
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol

Description

N-ethyl-3-phenylfuran-2-carboxamide, also known as EPH, is a synthetic compound that belongs to the class of amide derivatives. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 223.28 g/mol. EPH has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

N-ethyl-3-phenylfuran-2-carboxamide acts as an agonist for the alpha-2 adrenergic receptor, which is a G protein-coupled receptor located on the presynaptic membrane of neurons. Activation of this receptor leads to a decrease in the release of neurotransmitters such as norepinephrine and dopamine. This results in a decrease in sympathetic nervous system activity and an increase in parasympathetic nervous system activity, leading to anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
N-ethyl-3-phenylfuran-2-carboxamide has been shown to have a number of biochemical and physiological effects in animal models. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. N-ethyl-3-phenylfuran-2-carboxamide has also been shown to increase the levels of cyclic AMP (cAMP), which is a second messenger involved in intracellular signaling pathways.

Advantages and Limitations for Lab Experiments

N-ethyl-3-phenylfuran-2-carboxamide has several advantages for use in laboratory experiments. It is a highly pure compound that can be easily synthesized under mild conditions. It has also been shown to have selective activity for the alpha-2 adrenergic receptor, making it a useful tool for studying the effects of this receptor on neurotransmitter release. However, there are also limitations to the use of N-ethyl-3-phenylfuran-2-carboxamide in laboratory experiments. Its effects may vary depending on the species and strain of animal used, and more research is needed to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-ethyl-3-phenylfuran-2-carboxamide. One area of interest is its potential as a treatment for anxiety and depression in humans. Further studies are needed to determine the efficacy and safety of N-ethyl-3-phenylfuran-2-carboxamide in humans. Another area of interest is its potential as a tool for studying the alpha-2 adrenergic receptor and its role in neurotransmitter release. More research is needed to fully understand the mechanism of action of N-ethyl-3-phenylfuran-2-carboxamide and its effects on neuronal function.

Synthesis Methods

The synthesis of N-ethyl-3-phenylfuran-2-carboxamide involves the reaction between 3-phenylfuran-2-carboxylic acid and ethylamine in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI). The reaction takes place under mild conditions and yields a high purity product.

Scientific Research Applications

N-ethyl-3-phenylfuran-2-carboxamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective agonist for the alpha-2 adrenergic receptor, which is involved in the regulation of neurotransmitter release. N-ethyl-3-phenylfuran-2-carboxamide has also been shown to have anxiolytic and antidepressant effects in animal models.